Cas no 113543-89-8 (2-Pyrrolidinecarbonitrile, 3-methyl-5-oxo-, cis-)

• Product Name: 2-Pyrrolidinecarbonitrile, 3-methyl-5-oxo-, cis-
• CAS No: 113543-89-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 3626688
• Update Time: 2025-04-19

2-Pyrrolidinecarbonitrile, 3-methyl-5-oxo-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 3-methyl-5-oxo-, cis-
• 2-Pyrrolidinecarbonitrile, 3-methyl-5-oxo-, cis- (9CI)

• Inchi： 1S/C6H8N2O/c1-4-2-6(9)8-5(4)3-7/h4-5H,2H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： IMPDOBPJSRMLOG-RFZPGFLSSA-N
• SMILES： N1C(=O)C[C@@H](C)[C@H]1C#N

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 92-94 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
• Boiling Point: 373.8±35.0 °C(Predicted)
• pka: 13.16±0.60(Predicted)